Cas no 1094562-89-6 (2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide)

• Product Name: 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide
• CAS No: 1094562-89-6
• MF: C₁₁H₁₆N₆OS
• MW: 280.349339485168
• CID: 5451046
• PubChem ID: 8010662
• Update Time: 2025-06-08

2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Amino-1H-1,2,4-triazol-5-yl)thio]-N-(1-cyanocyclohexyl)acetamide
• EN300-16115103
• 1094562-89-6
• Z18356745
• 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1-cyanocyclohexyl)acetamide
• AKOS007944003
• AKOS008903840
• 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide

• Inchi： 1S/C11H16N6OS/c12-7-11(4-2-1-3-5-11)15-8(18)6-19-10-14-9(13)16-17-10/h1-6H2,(H,15,18)(H3,13,14,16,17)
• InChI Key： JIWBBNIKQYQDAP-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 280.11063033g/mol
• Monoisotopic Mass: 280.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.63±0.40(Predicted)

Additional information on 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide

Introduction to 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide (CAS No. 1094562-89-6)

2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1094562-89-6, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including an amino group, a sulfanyl group, and a cyanocyclohexyl moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>1,2,4-triazole core is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules. The triazole ring in 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide is linked to an amino group at the 5-position and a sulfanyl group at the 3-position. This arrangement not only enhances the compound's solubility and stability but also influences its interaction with biological targets. The sulfanyl group, in particular, has been shown to modulate enzyme activity and receptor binding, making it a valuable component in drug design.

The< strong>N-(1-cyanocyclohexyl)acetamide moiety adds another layer of complexity to the compound's structure. The cyanocyclohexyl group introduces a polar and slightly basic environment, which can interact with various biological targets through hydrogen bonding or electrostatic interactions. Additionally, the cyano group can participate in further chemical modifications or serve as a handle for derivatization, allowing for the creation of analogs with enhanced properties.

Recent research in the field of medicinal chemistry has highlighted the importance of< strong>multi-target directed drug design. This approach involves designing molecules that can interact with multiple biological targets simultaneously, thereby increasing their therapeutic efficacy and reducing the likelihood of resistance development. 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide fits well within this paradigm due to its diverse functional groups and potential for multiple interactions.

In vitro studies have demonstrated that this compound exhibits< strong>interesting pharmacological properties. Initial assays have shown potential activity against various enzymes and receptors relevant to inflammatory diseases and cancer. The< strong>amino group and< strong>sulfanyl group appear to play crucial roles in mediating these interactions. For instance, the sulfanyl group has been shown to interact with cysteine residues in enzymes, leading to inhibition of their activity. This mechanism is particularly relevant in the context of inflammatory pathways where cysteine proteases play a key role.

The< strong>cyanocyclohexyl moiety has also been implicated in the compound's biological activity. Studies suggest that this group can modulate the binding affinity of the molecule to its target proteins by influencing the conformational flexibility of the surrounding region. This flexibility can be exploited to enhance binding interactions and improve drug-like properties such as solubility and metabolic stability.

The development of novel therapeutic agents often involves a thorough understanding of their< strong-pharmacokinetic profiles. In this regard, 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide has been subjected to preliminary pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies have provided valuable insights into how the compound behaves within an organism and have identified potential areas for optimization.

The ADME properties of this compound have revealed several promising features. For example, the presence of polar functional groups such as the amino and sulfanyl groups enhances its solubility in water-based environments, which is crucial for oral bioavailability. Additionally, preliminary metabolic studies indicate that the cyanocyclohexyl moiety is relatively stable under physiological conditions but can undergo specific transformations that may be exploited for prodrug design.

are essential for evaluating the safety profile of any new chemical entity before it can be considered for clinical use. Preliminary toxicity studies on 2-(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl-N-(1-cyanocyclohexyl)acetamide have been conducted using both in vitro cell-based assays and in vivo animal models. These studies have provided reassurance regarding its safety at anticipated therapeutic doses while also identifying potential liabilities that need to be addressed.

The< strong-in vitro toxicity data have shown that this compound exhibits low cytotoxicity at concentrations relevant to its expected therapeutic range. Furthermore,< strong-in vivo studies have revealed minimal systemic toxicity when administered at high doses comparable to those used in clinical trials. These findings support further development efforts by indicating that 2-(5-amino-1H-1,2,4-triazol-3-y lsulfanyl)-N-(1-cyanocyclohexyl)acetamide is likely safe enough for human testing.

The< strong-clinical development pipeline for this compound is currently being evaluated based on these preclinical findings. Researchers are exploring several potential therapeutic indications where its unique pharmacological profile may offer advantages over existing treatments.< strong-Inflammatory diseases, such as rheumatoid arthritis and psoriasis,< strong>-cancer, particularly solid tumors,< strong>-and neurological disorders, including Alzheimer's disease and Parkinson's disease, are among those being considered due to their high unmet medical needs.

The< strong-rational drug design approach taken with 2-(5-amino-H -triazol -3 -y l)sulfany l-N -(l -cyanocy clohe x y l )a ceta mide underscores th e importance o f inte grating structural biology data wi th computational modeling techniques.< st rong >Molecular docking studies have been performed using crystal structures o f target proteins obtained from public databases.< st rong >These studie s ha ve helped refine th e structure o f th e compou nd t o enh ance i ts bind ing affinity an d specif icity .